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Compound of Interest

Compound Name: 1-(4-Cyclohexylphenyl)ethanone

Cat. No.: B103423

For Immediate Reference: Essential Safety and Handling Protocols for 1-(4-
Cyclohexylphenyl)ethanone

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with 1-(4-Cyclohexylphenyl)ethanone. Adherence to

these procedural guidelines is paramount for ensuring laboratory safety and proper chemical
management.

Core Safety and Hazard Information

1-(4-Cyclohexylphenyl)ethanone is classified as an irritant. Direct contact can cause skin and
eye irritation, and inhalation of dust or vapors may lead to respiratory tract irritation.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification
Skin Irritant (Category ) ) H315: Causes skin
Irritant Warning L
2) irritation.
Eye Irritant (Category ) ) H319: Causes serious
Irritant Warning o
2A) eye irritation.
Specific Target Organ ) ] H335: May cause
o [rritant Warning ) o
Toxicity respiratory irritation.

(Single Exposure,
Respiratory Tract

Irritation)

Physical and Chemical Properties

Molecular Formula C14H180

Molecular Weight 202.29 g/mol

Appearance White to light yellow crystalline solid
Melting Point 46-49 °C

Boiling Point >225°C

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against exposure. The following
table outlines the recommended PPE for handling 1-(4-Cyclohexylphenyl)ethanone.
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Body Part Recommended Protection Rationale
Provides superior resistance to
Hand Butyl Rubber or Viton™ aromatic ketones compared to
ands
Gloves standard nitrile gloves.[1][2][3]
[4]
] Protects against splashes and
Eyes Chemical Safety Goggles ) )
airborne particles.
Prevents contamination of
Body Laboratory Coat

personal clothing.

Respiratory

Use in a well-ventilated area or

fume hood

Minimizes inhalation of dust or
vapors. A NIOSH-approved
respirator may be necessary
for large quantities or in poorly

ventilated areas.

Operational Plan: Step-by-Step Recrystallization

Protocol

Recrystallization is a common purification technique for solid compounds like 1-(4-

Cyclohexylphenyl)ethanone. This protocol provides a general guideline; specific solvent

choices and volumes may need to be optimized.

Objective: To purify crude 1-(4-Cyclohexylphenyl)ethanone by removing soluble and

insoluble impurities.

Materials:

Erlenmeyer flasks

Heating mantle or hot plate

Crude 1-(4-Cyclohexylphenyl)ethanone

Appropriate recrystallization solvent (e.g., ethanol, isopropanol, or a solvent mixture)
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Buchner funnel and filter flask

Filter paper

Glass stirring rod

Ice bath

Procedure:

Solvent Selection: In a test tube, determine a suitable solvent or solvent pair in which the
compound is sparingly soluble at room temperature but highly soluble when hot.

Dissolution: Place the crude solid in an Erlenmeyer flask. Add a minimal amount of the
chosen hot solvent and heat the mixture while stirring until the solid completely dissolves.[5]

[6][7]

Hot Filtration (if necessary): If insoluble impurities are present, perform a hot gravity filtration
to remove them.

Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place
the flask in an ice bath to maximize crystal formation.[5][6]

Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Buchner funnel.

[8]

Washing: Wash the crystals with a small amount of ice-cold solvent to remove any remaining
soluble impurities.

Drying: Allow the crystals to air-dry on the filter paper or in a desiccator.

Emergency Procedures

Immediate and appropriate action is critical in the event of an exposure.
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Exposure Route First Aid Measures

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes.
Skin Contact . . .
Remove contaminated clothing. Seek medical

attention if irritation persists.[9][10]

Immediately flush eyes with a gentle stream of
lukewarm water for at least 20 minutes, holding

Eye Contact the eyelids open.[11][12][13] Remove contact
lenses if present and easy to do. Seek

immediate medical attention.

Move the individual to fresh air. If breathing is
Inhalation difficult, administer oxygen. Seek medical

attention if symptoms persist.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.

Disposal Plan: Step-by-Step Guide for Chemical
Waste

Proper disposal of 1-(4-Cyclohexylphenyl)ethanone and associated waste is essential to

prevent environmental contamination and ensure regulatory compliance.
Procedure:
» Waste Collection:

o Collect all solid waste, including contaminated filter paper and gloves, in a designated,
clearly labeled hazardous waste container.

o Collect all liquid waste, such as the filtrate from recrystallization, in a separate, labeled
hazardous waste container for non-halogenated organic solvents.[14][15]

e Container Labeling:
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o Label each waste container with "Hazardous Waste," the full chemical name(s) of the
contents, and the associated hazards (e.g., "Irritant”).[16]

o Storage:

o Store waste containers in a designated satellite accumulation area.

o Ensure containers are tightly sealed and stored away from incompatible materials.
e Disposal Request:

o Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup. Do not dispose of this
chemical down the drain or in regular trash.[16][17]

Workflow for Handling 1-(4-
Cyclohexylphenyl)ethanone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b103423#personal-protective-equipment-for-
handling-1-4-cyclohexylphenyl-ethanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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